Cas no 65119-99-5 (1,2-Benzenedicarboxamide, N,N,N',N'-tetratridecyl-)
65119-99-5 structure
Product Name:1,2-Benzenedicarboxamide, N,N,N',N'-tetratridecyl-
CAS No:65119-99-5
MF:C60H112N2O2
MW:893.54349899292
CID:389365
PubChem ID:71370915
Update Time:2025-04-19
1,2-Benzenedicarboxamide, N,N,N',N'-tetratridecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxamide, N,N,N',N'-tetratridecyl-
- 1-N,1-N,2-N,2-N-tetra(tridecyl)benzene-1,2-dicarboxamide
- 65119-99-5
- N~1~,N~1~,N~2~,N~2~-Tetratridecylbenzene-1,2-dicarboxamide
- DTXSID10793875
-
- Inchi: 1S/C60H112N2O2/c1-5-9-13-17-21-25-29-33-37-41-47-53-61(54-48-42-38-34-30-26-22-18-14-10-6-2)59(63)57-51-45-46-52-58(57)60(64)62(55-49-43-39-35-31-27-23-19-15-11-7-3)56-50-44-40-36-32-28-24-20-16-12-8-4/h45-46,51-52H,5-44,47-50,53-56H2,1-4H3
- InChI Key: IHKVJNMTNCZEQE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C(N(CCCCCCCCCCCCC)CCCCCCCCCCCCC)=O)N(CCCCCCCCCCCCC)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 892.87238082g/mol
- Monoisotopic Mass: 892.87238082g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 64
- Rotatable Bond Count: 50
- Complexity: 839
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 25.3
- Topological Polar Surface Area: 40.6Ų
1,2-Benzenedicarboxamide, N,N,N',N'-tetratridecyl- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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